4-(Benzylamino)-3-nitrobenzamide
Description
4-(Benzylamino)-3-nitrobenzamide is a benzamide derivative featuring a benzylamino substituent at the 4-position and a nitro group at the 3-position of the benzene ring.
Properties
CAS No. |
68502-38-5 |
|---|---|
Molecular Formula |
C14H13N3O3 |
Molecular Weight |
271.27g/mol |
IUPAC Name |
4-(benzylamino)-3-nitrobenzamide |
InChI |
InChI=1S/C14H13N3O3/c15-14(18)11-6-7-12(13(8-11)17(19)20)16-9-10-4-2-1-3-5-10/h1-8,16H,9H2,(H2,15,18) |
InChI Key |
ZZCWVIZWCXDOOR-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)CNC2=C(C=C(C=C2)C(=O)N)[N+](=O)[O-] |
Canonical SMILES |
C1=CC=C(C=C1)CNC2=C(C=C(C=C2)C(=O)N)[N+](=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Lipophilicity and Solubility
- The benzylamino group in 4-(Benzylamino)-3-nitrobenzamide increases lipophilicity compared to ethylamino (LogP ~2.1 vs.
- Fluorinated analogs (e.g., 4-(4-Fluoroanilino)-N-(4-fluorophenyl)-3-nitrobenzamide) exhibit improved aqueous solubility due to polar fluorine atoms, balancing lipophilicity .
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